Cas no 25905-16-2 (6-Octen-1-ol,3,6,7-trimethyl-)

• Product name: 6-Octen-1-ol,3,6,7-trimethyl-
• CAS No: 25905-16-2
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 269171
• PubChem ID: 117285

6-Octen-1-ol,3,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Octen-1-ol,3,6,7-trimethyl-
• 3,6,7-trimethyloct-6-en-1-ol
• 6-Methylcitronellol
• 6501AS7W5M
• GRAHDMHJZMMOHO-UHFFFAOYSA-N
• NS00050381
• Q27263797
• DTXSID80885317
• EINECS 247-328-2
• 6-Octen-1-ol, 3,6,7-trimethyl-
• 25905-16-2
• 3,6,7-Trimethyl-6-octen-1-ol
• SCHEMBL14844427
• 6-Methyl citronellol
• UNII-6501AS7W5M

• Inchi： InChI=1S/C11H22O/c1-9(2)11(4)6-5-10(3)7-8-12/h10,12H,5-8H2,1-4H3
• InChI Key： GRAHDMHJZMMOHO-UHFFFAOYSA-N
• SMILES： OCCC(CC/C(=C(/C)\C)/C)C

Computed Properties

• Exact Mass: 170.16716
• Monoisotopic Mass: 170.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 3.8

Experimental Properties

• Density: 0.846
• Boiling Point: 237.1°Cat760mmHg
• Flash Point: 84.9°C
• Refractive Index: 1.451
• PSA: 20.23